Cas no 178946-24-2 (3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one)

• Product Name: 3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one
• CAS No: 178946-24-2
• MF: C₆H₇BrF₃NO
• MW: 246.025091409683
• CID: 4614360
• Update Time: 2023-08-09

3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one
• rac-3-bromo-1-(2,2,2-trifluoroethyl)-2-pyrrolidone
• 3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one

• Inchi： 1S/C6H7BrF3NO/c7-4-1-2-11(5(4)12)3-6(8,9)10/h4H,1-3H2
• InChI Key： ULBYKRDEJLEBER-UHFFFAOYSA-N
• SMILES： BrC1C(N(CC(F)(F)F)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines